Cas no 1256359-82-6 (4-(Isopropylaminocarbonylmethyl)phenylboronic acid, pinacol ester)

• Product Name: 4-(Isopropylaminocarbonylmethyl)phenylboronic acid, pinacol ester
• CAS No: 1256359-82-6
• MF: C₁₇H₂₆BNO₃
• MW: 303.204245090485
• MDL: MFCD16618970
• CID: 828588
• PubChem ID: 53217178
• Update Time: 2024-11-02

4-(Isopropylaminocarbonylmethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 4-(Isopropylaminocarbonylmethyl)phenylboronic acid pinacol ester
• B-2879
• X0443
• N-ISOPROPYL-2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ACETAMIDE
• DTXSID50682279
• 1256359-82-6
• CS-0176520
• AKOS022184125
• DB-367063
• N-propan-2-yl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 4-(Isopropylaminocarbonylmethyl)phenylboronic acid, pinacol ester
• N-(Propan-2-yl)-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• BS-26506
• MFCD16618970
• F73451

• MDL： MFCD16618970
• Inchi： 1S/C17H26BNO3/c1-12(2)19-15(20)11-13-7-9-14(10-8-13)18-21-16(3,4)17(5,6)22-18/h7-10,12H,11H2,1-6H3,(H,19,20)
• InChI Key： GQNHZIVQTMQPDV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CC(NC(C)C)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 303.20100
• Monoisotopic Mass: 303.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 51.05000
• LogP: 2.89320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides